Cas no 1985-48-4 (7-methylazepan-2-one)

7-Methylazepan-2-one is a cyclic amide (lactam) derivative with a seven-membered azepane ring structure, featuring a methyl substituent at the 7-position. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate for constructing more complex heterocyclic systems. Its lactam functionality enables participation in ring-opening and condensation reactions, while the methyl group may influence steric and electronic properties. The compound's stability and reactivity profile make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. It is typically handled under standard laboratory conditions, with purity and structural integrity verified by analytical techniques such as NMR and HPLC.
7-methylazepan-2-one structure
7-methylazepan-2-one structure
Product Name:7-methylazepan-2-one
CAS No:1985-48-4
MF:C7H13NO
MW:127.184221982956
MDL:MFCD19216808
CID:864902
PubChem ID:137273
Update Time:2025-06-07

7-methylazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2h-azepin-2-one, hexahydro-7-methyl-
    • 7-methylazepan-2-one
    • 7-Methylhexahydro-1H-azepine-2-one
    • &#949
    • 6-Methyl-6-caprolactam
    • 7-Methylcaprolactam
    • Hexahydro-7-methyl-2H-azepin-2-one
    • -Methylcaprolactam
    • SY336921
    • AKOS006352483
    • 1985-48-4
    • MFCD19216808
    • NSC 400126
    • ALBB-027128
    • AS-62738
    • W19298
    • SCHEMBL2345640
    • epsilon-Methylcaprolactam
    • CS-0061421
    • 7-Methyl-2-azepanone #
    • 2H-Azepin-2-one, hexahydro-7-methyl-, (+)-
    • DTXSID501315655
    • NSC400126
    • .epsilon.-Methylcaprolactam
    • NSC-400126
    • MDL： MFCD19216808
    • Inchi： 1S/C7H13NO/c1-6-4-2-3-5-7(9)8-6/h6H,2-5H2,1H3,(H,8,9)
    • InChI Key： JAWSTIJAWZBKOU-UHFFFAOYSA-N
    • SMILES： O=C1CCCCC(C)N1

Computed Properties

  • Exact Mass: 127.09979
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

7-methylazepan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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M288188-100mg
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abcr
AB416246-250 mg
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abcr
AB416246-1 g
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abcr
AB416246-5 g
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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7-methylazepan-2-one Suppliers

Amadis Chemical Company Limited
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(CAS:1985-48-4)7-methylazepan-2-one
Order Number:A1144966
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:00
Price ($):227.0/693.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1985-48-4)7-methylazepan-2-one
A1144966
Purity:99%/99%
Quantity:1g/5g
Price ($):227.0/693.0
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